
IUPAC name for hemimellitic acid and its
isomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzene-1,2,3-tricarboxylic acid

Cat. No.: B1200061 Get Quote

An In-depth Technical Guide to Hemimellitic Acid and Its Isomers for Researchers and Drug

Development Professionals

Hemimellitic acid and its structural isomers, trimellitic acid and trimesic acid, are fundamental

building blocks in organic synthesis. As benzenetricarboxylic acids, their unique substitution

patterns on the benzene ring afford distinct chemical properties and steric arrangements,

making them valuable precursors in the development of polymers, metal-organic frameworks

(MOFs), and pharmaceutical intermediates. This guide provides a comprehensive overview of

their nomenclature, physicochemical properties, and relevant experimental protocols for

synthesis and analysis.

IUPAC Nomenclature and Isomeric Forms
The term "hemimellitic acid" is a common name. According to the International Union of Pure

and Applied Chemistry (IUPAC), the systematic name is benzene-1,2,3-tricarboxylic acid.[1]

[2][3][4] It is one of three structural isomers of benzenetricarboxylic acid, all sharing the

molecular formula C₉H₆O₆ and a molar mass of approximately 210.14 g/mol .[5]

The three isomers are distinguished by the substitution pattern of the three carboxylic acid

groups (-COOH) on the benzene ring:

Hemimellitic acid (Benzene-1,2,3-tricarboxylic acid): The carboxylic groups are positioned

on adjacent carbon atoms (vicinal substitution).
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Trimellitic acid (Benzene-1,2,4-tricarboxylic acid): This isomer features an asymmetric

substitution pattern.[6]

Trimesic acid (Benzene-1,3,5-tricarboxylic acid): The carboxylic groups are arranged

symmetrically on the benzene ring.[7]

Comparative Physicochemical Data
The distinct placement of the carboxyl groups significantly influences the physical and chemical

properties of these isomers, such as melting point, acidity (pKa), and solubility. The following

table summarizes key quantitative data for easy comparison.

Property
Hemimellitic acid
(1,2,3-)

Trimellitic acid
(1,2,4-)

Trimesic acid
(1,3,5-)

Molecular Formula C₉H₆O₆ C₉H₆O₆ C₉H₆O₆

Molar Mass ( g/mol ) 210.14 210.14 210.14

Melting Point (°C)
190–192[5], ~195

(dec.)[8]
221–222[6], 238[3] >300[9][10], 380[11]

Density (g/cm³) 1.546[8] Not available ~1.48[9][10]

Water Solubility (g/L) 30.6 @ 19 °C[8][12]
21 @ 25 °C[6], 19.6

@ 25 °C[3]

~15 @ 20 °C[13], 26.9

@ 22 °C[11]

pKa₁
2.80[14][15], 2.88[8]

[12]
2.52[3][14][15]

3.12[14][15], 2.12[9]

[10][13]

pKa₂
4.20[14][15], 4.75[8]

[12]
3.84[3][14][15]

3.89[14][15], 4.10[9]

[10][13]

pKa₃
5.87[14][15], 7.13[8]

[12]
5.20[3][14][15]

4.70[14][15], 5.18[9]

[10][13]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of benzenetricarboxylic acids are crucial

for their application in research and development.
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Synthesis Protocols
The industrial preparation of these acids typically involves the oxidation of the corresponding

trimethylbenzene isomers.

1. General Protocol for Synthesis of Hemimellitic and Trimellitic Acid:

This protocol describes a general method, as specific laboratory-scale procedures can vary.

Objective: To synthesize hemimellitic acid or trimellitic acid by oxidation of the corresponding

trimethylbenzene precursor.

Reaction:

1,2,3-Trimethylbenzene → Hemimellitic acid (Benzene-1,2,3-tricarboxylic acid)[5]

1,2,4-Trimethylbenzene (Pseudocumene) → Trimellitic acid (Benzene-1,2,4-tricarboxylic

acid)[2][6]

Reagents and Equipment:

1,2,3-Trimethylbenzene or 1,2,4-Trimethylbenzene

Strong oxidizing agent (e.g., nitric acid, potassium permanganate)

Reaction vessel equipped with a reflux condenser, stirrer, and temperature control

Filtration apparatus (e.g., Büchner funnel)

Recrystallization solvent (e.g., water)

Procedure:

The respective trimethylbenzene is charged into the reaction vessel.

The oxidizing agent is added portion-wise under controlled temperature and vigorous

stirring. The reaction is often exothermic and may require external cooling.

The reaction mixture is heated to reflux for several hours to ensure complete oxidation.
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After cooling, the solid product is isolated by filtration.

The crude acid is purified by recrystallization from hot water to yield the final product.

2. Detailed Laboratory Synthesis of Trimesic Acid:

The following is a more specific example of a laboratory synthesis for trimesic acid.[16]

Objective: To synthesize trimesic acid via a palladium-catalyzed carboxylation reaction.

Reagents and Equipment:

Aryl dihalide (e.g., 1,3,5-tribromobenzene)

Palladium(II) acetate (Pd(OAc)₂)

Xantphos (ligand)

Triethylamine (Et₃N)

Toluene

Carbon dioxide (CO₂) source (e.g., balloon)

Schlenk tube

Procedure:

To an oven-dried Schlenk tube under a CO₂ atmosphere, add the aryl dihalide (1.0 mmol),

Pd(OAc)₂ (5 mol%), xantphos (10 mol%), and toluene (12 mL).

Add triethylamine (4.0 mmol) to the mixture.

Seal the Schlenk tube and heat the reaction mixture to 100 °C for 20 hours.

After cooling, acidify the reaction mixture with 1.0 N HCl.

The precipitated solid is filtered, washed, and dried to yield trimesic acid.
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Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
HPLC is a common and effective method for the separation and quantification of

benzenetricarboxylic acid isomers.

Objective: To separate and analyze hemimellitic, trimellitic, and trimesic acids using HPLC

with UV detection.[17]

Instrumentation and Columns:

An HPLC system with a binary pump, autosampler, column oven, and UV-Vis detector.

Column: Thermo Scientific Acclaim Organic Acid (OA) HPLC column.

Chromatographic Conditions:

Mobile Phase: A gradient of an appropriate buffer (e.g., Tris-HCl) and an organic modifier

(e.g., 2-propanol in water).[18]

Flow Rate: Typically 0.5 - 1.0 mL/min.

Column Temperature: Maintained at a constant temperature, e.g., 30 °C.

Detection: UV detection at 230 nm.[17]

Injection Volume: 5-20 µL.

Sample Preparation:

Prepare stock solutions of each isomer standard in a suitable solvent (e.g., mobile phase

or a methanol/water mixture).

Prepare working standards by serial dilution of the stock solutions.

Dissolve or dilute unknown samples in the mobile phase and filter through a 0.22 µm

syringe filter before injection.
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Analysis:

Equilibrate the column with the initial mobile phase composition until a stable baseline is

achieved.

Inject the standards and samples.

Identify the peaks based on the retention times of the standards.

Quantify the amount of each isomer in the samples by comparing the peak areas to a

calibration curve generated from the standards.

Visualizations
Isomeric Relationship of Benzenetricarboxylic Acids
The following diagram illustrates the structural relationship between hemimellitic acid and its

isomers, trimellitic acid and trimesic acid.

Isomers of Benzenetricarboxylic Acid (C₉H₆O₆)

Hemimellitic Acid
(1,2,3-)

Trimellitic Acid
(1,2,4-)

Trimesic Acid
(1,3,5-)

Benzenetricarboxylic Acid

Isomer Isomer Isomer

Click to download full resolution via product page

Structural isomers of benzenetricarboxylic acid.

General Workflow for HPLC Analysis
This diagram outlines the typical workflow for the analysis of benzenetricarboxylic acid isomers

using HPLC.
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Workflow for HPLC analysis of isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200061#iupac-name-for-hemimellitic-acid-and-its-
isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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